Cas no 1017777-98-8 (3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid)
1017777-98-8 structure
Product Name:3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid
CAS No:1017777-98-8
MF:C11H11F3O2
MW:232.199054002762
MDL:MFCD09832282
CID:1130281
PubChem ID:46737514
Update Time:2025-09-22
3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic acid
- 3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid
- 3-[2-Methyl-3-(trifluoromethyl)-phenyl]propionic acid
- 1017777-98-8
- Benzenepropanoic acid, 2-methyl-3-(trifluoromethyl)-
- MFCD09832282
- 3-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]PROPIONICACID
- JS-4575
- AKOS015957041
- 3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid
-
- MDL: MFCD09832282
- Inchi: 1S/C11H11F3O2/c1-7-8(5-6-10(15)16)3-2-4-9(7)11(12,13)14/h2-4H,5-6H2,1H3,(H,15,16)
- InChI Key: MHVYTEBUXSYYCO-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(CCC(=O)O)=C1C)(F)F
Computed Properties
- Exact Mass: 232.07111408g/mol
- Monoisotopic Mass: 232.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 90-93℃
- Boiling Point: 285.8±35.0 °C at 760 mmHg
- Flash Point: 126.7±25.9 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008632-250mg |
3-(2-Methyl-3-(trifluoromethyl)phenyl)propanoic acid |
1017777-98-8 | 97% | 250mg |
$494.40 | 2023-09-04 | |
| Alichem | A010008632-500mg |
3-(2-Methyl-3-(trifluoromethyl)phenyl)propanoic acid |
1017777-98-8 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A010008632-1g |
3-(2-Methyl-3-(trifluoromethyl)phenyl)propanoic acid |
1017777-98-8 | 97% | 1g |
$1504.90 | 2023-09-04 | |
| abcr | AB263685-1 g |
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid; 97% |
1017777-98-8 | 1g |
€205.50 | 2022-09-01 | ||
| abcr | AB263685-5 g |
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid; 97% |
1017777-98-8 | 5g |
€702.20 | 2022-09-01 | ||
| Apollo Scientific | PC302705-1g |
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid |
1017777-98-8 | 98% | 1g |
£102.00 | 2025-02-21 | |
| Apollo Scientific | PC302705-5g |
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid |
1017777-98-8 | 98% | 5g |
£409.00 | 2025-02-21 | |
| Apollo Scientific | PC302705-10g |
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid |
1017777-98-8 | 98% | 10g |
£695.00 | 2025-02-21 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H31946-1g |
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid, 97% |
1017777-98-8 | 97% | 1g |
¥5926.00 | 2023-02-28 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H31946-250mg |
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid, 97% |
1017777-98-8 | 97% | 250mg |
¥1775.00 | 2023-02-28 |
3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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